Cas no 1207006-22-1 (2-{[5-(4-bromophenyl)-1-(4-methylphenyl)-1H-imidazol-2-yl]sulfanyl}-N-phenylacetamide)

• Product Name: 2-{[5-(4-bromophenyl)-1-(4-methylphenyl)-1H-imidazol-2-yl]sulfanyl}-N-phenylacetamide
• CAS No: 1207006-22-1
• MF: C₂₄H₂₀BrN₃OS
• MW: 478.404103279114
• CID: 5450937
• PubChem ID: 49672048
• Update Time: 2025-11-02

2-{[5-(4-bromophenyl)-1-(4-methylphenyl)-1H-imidazol-2-yl]sulfanyl}-N-phenylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-[[5-(4-Bromophenyl)-1-(4-methylphenyl)-1H-imidazol-2-yl]thio]-N-phenylacetamide
• F2964-2661
• 2-((5-(4-bromophenyl)-1-(p-tolyl)-1H-imidazol-2-yl)thio)-N-phenylacetamide
• 2-{[5-(4-bromophenyl)-1-(4-methylphenyl)-1H-imidazol-2-yl]sulfanyl}-N-phenylacetamide
• 1207006-22-1
• AKOS024477598
• 2-[5-(4-bromophenyl)-1-(4-methylphenyl)imidazol-2-yl]sulfanyl-N-phenylacetamide

• Inchi： 1S/C24H20BrN3OS/c1-17-7-13-21(14-8-17)28-22(18-9-11-19(25)12-10-18)15-26-24(28)30-16-23(29)27-20-5-3-2-4-6-20/h2-15H,16H2,1H3,(H,27,29)
• InChI Key： AIFKYFCCURUWHF-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1=CN=C(N1C1C=CC(C)=CC=1)SCC(NC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 477.05105g/mol
• Monoisotopic Mass: 477.05105g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 543
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.1
• Topological Polar Surface Area: 72.2Ų

Experimental Properties

• Density: 1.37±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 13.23±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 2-{[5-(4-bromophenyl)-1-(4-methylphenyl)-1H-imidazol-2-yl]sulfanyl}-N-phenylacetamide

Comprehensive Overview of 2-{[5-(4-bromophenyl)-1-(4-methylphenyl)-1H-imidazol-2-yl]sulfanyl}-N-phenylacetamide (CAS No. 1207006-22-1)

2-{[5-(4-bromophenyl)-1-(4-methylphenyl)-1H-imidazol-2-yl]sulfanyl}-N-phenylacetamide (CAS No. 1207006-22-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This compound belongs to the class of imidazole derivatives, which are known for their diverse biological activities and applications in drug discovery. The presence of a bromophenyl group and a methylphenyl substituent in its structure makes it a valuable intermediate for synthesizing more complex molecules.

The chemical properties of 2-{[5-(4-bromophenyl)-1-(4-methylphenyl)-1H-imidazol-2-yl]sulfanyl}-N-phenylacetamide include a molecular weight of approximately 475.37 g/mol and a purity that can exceed 98% when synthesized under controlled conditions. Researchers often utilize this compound in medicinal chemistry due to its potential as a building block for kinase inhibitors and other therapeutic agents. Its unique structure allows for modifications that can enhance binding affinity to specific biological targets.

One of the most searched questions related to this compound is: "What are the applications of 2-{[5-(4-bromophenyl)-1-(4-methylphenyl)-1H-imidazol-2-yl]sulfanyl}-N-phenylacetamide in drug development?" The answer lies in its role as a precursor for designing molecules that interact with enzymes and receptors involved in diseases such as cancer and inflammatory disorders. Recent studies have explored its potential in targeted therapy, aligning with the growing trend of personalized medicine.

In addition to its pharmaceutical applications, 2-{[5-(4-bromophenyl)-1-(4-methylphenyl)-1H-imidazol-2-yl]sulfanyl}-N-phenylacetamide is also investigated in material science. Its aromatic and heterocyclic components make it a candidate for developing advanced polymers and coatings with enhanced thermal stability. This dual applicability in life sciences and industrial chemistry underscores its versatility.

The synthesis of 2-{[5-(4-bromophenyl)-1-(4-methylphenyl)-1H-imidazol-2-yl]sulfanyl}-N-phenylacetamide typically involves multi-step organic reactions, including Suzuki coupling and amide bond formation. Researchers often optimize these processes to improve yield and scalability, addressing another common query: "How is 2-{[5-(4-bromophenyl)-1-(4-methylphenyl)-1H-imidazol-2-yl]sulfanyl}-N-phenylacetamide synthesized?" Advanced techniques like HPLC and NMR spectroscopy are employed to confirm its purity and structural integrity.

Market trends indicate a rising demand for imidazole-based compounds, driven by their expanding applications in drug discovery and functional materials. As the pharmaceutical industry continues to explore novel small-molecule therapeutics, compounds like 2-{[5-(4-bromophenyl)-1-(4-methylphenyl)-1H-imidazol-2-yl]sulfanyl}-N-phenylacetamide are expected to play a pivotal role. Its commercial availability through specialized chemical suppliers further facilitates research and development efforts.

For researchers and industry professionals, understanding the structure-activity relationship (SAR) of 2-{[5-(4-bromophenyl)-1-(4-methylphenyl)-1H-imidazol-2-yl]sulfanyl}-N-phenylacetamide is crucial. Modifications to its core structure can lead to derivatives with improved pharmacokinetic properties, a topic frequently explored in scientific literature. Collaborative studies between academia and biotechnology firms are accelerating the exploration of its full potential.

In summary, 2-{[5-(4-bromophenyl)-1-(4-methylphenyl)-1H-imidazol-2-yl]sulfanyl}-N-phenylacetamide (CAS No. 1207006-22-1) represents a promising compound at the intersection of pharmaceutical innovation and advanced materials. Its unique chemical framework and broad applicability make it a subject of ongoing research, with future advancements likely to unlock new therapeutic and industrial possibilities.